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Compound of Interest

Compound Name: Antiblaze 100

Cat. No.: B10775394

A detailed guide for researchers and professionals in materials science on the efficacy and
mechanisms of two distinct flame retardants.

This guide provides an objective comparison of the performance of Antiblaze 100, a
chlorinated phosphate ester, and decabromodiphenyl ether (decaBDE), a brominated flame
retardant. While decaBDE has been a widely used flame retardant, concerns over its
environmental persistence and potential health risks have led to phase-outs and a search for
alternatives.[1] This comparison aims to equip researchers, scientists, and drug development
professionals with the necessary data to evaluate these two flame retardants based on their
performance, mechanisms of action, and thermal stability.

Performance Overview

The effectiveness of a flame retardant is measured by its ability to inhibit or delay combustion
in various materials. Key performance indicators include the Limiting Oxygen Index (LOI),
which measures the minimum oxygen concentration required to sustain combustion, and the
UL-94 standard, which classifies the flammability of plastic materials.

Table 1: General Properties of Antiblaze 100 and decaBDE
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decabromodiphenyl ether

Property Antiblaze 100

(decaBDE)

Brominated Flame Retardant
Chemical Class Chlorinated Phosphate Ester (Polybrominated Diphenyl

Ether)

2,2-Bis(chloromethyl)-1,3- )
1,1'-Oxybis(2,3,4,5,6-

Chemical Name propanediyl bis[bis(2-
pentabromobenzene)
chloroethyl) phosphate]
CAS Number 38051-10-4 1163-19-5
Molecular Formula C13H24Cl608P2 C12Br100
Appearance Viscous Liquid White to off-white powder

Quantitative Performance Data

Direct comparative studies between Antiblaze 100 and decaBDE under identical conditions
are scarce in publicly available literature. However, by compiling data from various sources on
their performance in common polymers such as High Impact Polystyrene (HIPS) and polyester,
a comparative assessment can be made.

Table 2: Flame Retardant Performance in High Impact Polystyrene (HIPS)

Flame Loading Level UL-94 Rating
Polymer . LOI (%) .
Retardant (% by weight) (Thickness)
decaBDE /
] N V-0 (0.8mm -
Antimony HIPS 12% decaBDE Not specified
3.2mm)[2]

Trioxide (3:1)

Representative
Chlorinated HIPS Not specified

Data not Data not

available available
Phosphate Ester

Note: Specific performance data for Antiblaze 100 in HIPS is not readily available in the
reviewed literature. The performance of chlorinated phosphate esters can vary based on the
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specific composition and loading level.

Table 3: Flame Retardant Performance in Polyester Textiles

Flame Loading Level .
Polymer . LOI (%) UL-94 Rating
Retardant (% by weight)

decaBDE Polyester 5% (as Bromine)  28.5 V-0

Antiblaze CU/CT
(Cyclic Polyester 3-12% Not specified Pass (Durable)

Phosphonate)

Note: Antiblaze 100 is a chlorinated phosphate ester, while Antiblaze CU/CT are cyclic
phosphonates; their performance may differ. The data for Antiblaze CU/CT indicates its

effectiveness in textiles.

Thermal Stability

Thermogravimetric Analysis (TGA) is used to evaluate the thermal stability of the flame

retardants and their effect on the polymer matrix.

Table 4: Thermal Decomposition Data (TGA)

Onset of Decomposition .
Flame Retardant . Key Decomposition Stages
(in Polymer)

decaBDE ~340-400°C (in HIPS) Single major weight loss step.

150°C (2% weight loss), 200°C  Gradual weight loss at lower

Antiblaze CU/CT ]
(4-8% weight loss) temperatures.

Note: TGA data for Antiblaze 100 is not specified in the available literature. The data for
Antiblaze CU/CT, a related product line for textiles, is provided for illustrative purposes.

Mechanisms of Action
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The way a flame retardant works is crucial to its effectiveness and its impact on the properties
of the host material. Antiblaze 100 and decaBDE operate through fundamentally different
mechanisms.

Decabromodiphenyl Ether (decaBDE): Gas-Phase Inhibition

DecaBDE functions primarily in the gas phase.[3] Upon heating, the C-Br bonds break,
releasing bromine radicals (Bre) into the gas phase where combustion occurs. These bromine
radicals are highly effective at scavenging the high-energy He and OHe radicals that propagate
the fire, effectively interrupting the combustion chain reaction. Antimony trioxide (Sb203) is
often used as a synergist with decaBDE. It reacts with the released HBr to form antimony
trihalides and oxyhalides, which also act as gaseous radical traps.

DecaBDE Gas-Phase Flame Retardant Mechanism.

Antiblaze 100 (Chlorinated Phosphate Ester): Condensed and Gas-Phase Action

As a chlorinated phosphate ester, Antiblaze 100 is believed to exhibit a dual-mode mechanism
of action, functioning in both the condensed and gas phases.

o Condensed Phase: Upon heating, the phosphorus-containing components can decompose
to form phosphoric acid. This acts as a catalyst for the dehydration of the polymer, leading to
the formation of a protective char layer on the material's surface. This char layer insulates
the underlying polymer from heat and oxygen, slowing down further decomposition and the
release of flammable volatiles.

o Gas Phase: The chlorine and phosphorus components can be released into the gas phase
during combustion. In the gas phase, they can act as radical scavengers, similar to bromine,
to interrupt the combustion process, although generally considered less efficient than
bromine.

Antiblaze 100 Dual-Mode Flame Retardant Mechanism.

Experimental Protocols

Standardized testing methods are crucial for the reliable evaluation of flame retardant
performance.
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Limiting Oxygen Index (LOI)

This test is conducted according to standards such as ASTM D2863 or ISO 4589. A small,
vertically oriented specimen is ignited at the top, and a mixture of oxygen and nitrogen is
flowed upwards around it. The concentration of oxygen is gradually reduced until the flame is
just extinguished. The LOI is the minimum percentage of oxygen that just supports flaming

combustion.

Prepare Specimen

Place in Test Column

'

Ignite Top of Specimen

'

Flow O2/N2 Mixture

Observe Combustion
Flame Extinguished?

Record LOI Value Adjust O2 Concentration

Flame Continues
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Experimental Workflow for Limiting Oxygen Index (LOI) Test.

UL-94 Vertical Burn Test

This test, governed by the UL-94 standard, involves applying a flame to a vertically suspended
specimen for a specified duration. The material's classification (V-0, V-1, or V-2) is determined
by factors such as the afterflame time, afterglow time, and whether flaming drips ignite a cotton
swatch placed below the specimen. A V-0 rating indicates the highest level of flame retardancy
under this standard.

Thermogravimetric Analysis (TGA)

TGA measures the change in mass of a sample as a function of temperature in a controlled
atmosphere. This analysis provides information on the thermal stability of the flame retardant
and the treated polymer, including the onset of decomposition and the formation of char. The
experimental setup typically involves heating a small sample in a pan at a constant rate (e.g.,
10°C/min) in an atmosphere of nitrogen or air.

Conclusion

DecaBDE has historically been an effective gas-phase flame retardant, particularly in HIPS for
electronics enclosures. However, due to its environmental and health concerns, the industry
has shifted towards alternatives.

Antiblaze 100, a chlorinated phosphate ester, represents a class of flame retardants that can
offer a dual-mode of action, promoting char formation in the condensed phase while also
providing some gas-phase inhibition. While specific, directly comparable quantitative data for
Antiblaze 100 is limited in open literature, the general performance of chlorinated phosphate
esters suggests they can be effective flame retardants.

For researchers and professionals, the choice between these or other flame retardants will
depend on the specific polymer, application requirements, regulatory landscape, and the
desired balance of performance properties. Further independent testing is recommended to
generate direct comparative data for specific formulations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10775394?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

